Cas no 100371-29-7 (Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate)

• Product Name: Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate
• CAS No: 100371-29-7
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5939409
• PubChem ID: 66205531
• Update Time: 2025-06-26

Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 100371-29-7
• ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate
• AKOS015548902
• EN300-7432976
• Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate

• Inchi： 1S/C12H17NO4/c1-3-17-12(15)10(13)11(14)8-4-6-9(16-2)7-5-8/h4-7,10-11,14H,3,13H2,1-2H3
• InChI Key： WXTKODKBCBLQQM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)OC)C(C(=O)OCC)N

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 81.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate

Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate: A Comprehensive Overview

Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate, also known by its CAS number 100371-29-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes an ethyl ester group, an amino group, a hydroxyl group, and a substituted phenyl ring. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

The 4-methoxyphenyl group in the structure of Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate contributes to its aromatic properties and enhances its stability. The amino and hydroxyl groups are key functional groups that can participate in various chemical reactions, such as nucleophilic substitutions, hydrogen bonding, and enzymatic interactions. These properties make the compound a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate as a precursor in the development of bioactive compounds. For instance, researchers have explored its role in the synthesis of antioxidants, anti-inflammatory agents, and neuroprotective drugs. The compound's ability to undergo various transformations, such as esterification, amidation, and oxidation, has further expanded its utility in medicinal chemistry.

In terms of synthesis, Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate can be prepared through a variety of methods. One common approach involves the reaction of 4-methoxybenzaldehyde with appropriate amino alcohols or their derivatives. The use of catalytic agents, such as enzymes or transition metal catalysts, has been shown to improve the efficiency and selectivity of these reactions. These advancements have made the synthesis of this compound more accessible for both academic and industrial purposes.

The pharmacological properties of Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate have been extensively studied in recent years. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress. For example, the compound has been shown to inhibit the activity of COX-2 (cyclooxygenase-2), an enzyme associated with inflammatory processes. Additionally, its antioxidant properties have been attributed to its ability to scavenge free radicals and reduce oxidative damage in cellular models.

One area where Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate has shown particular promise is in the field of neurodegenerative diseases. Research indicates that this compound may possess neuroprotective effects by reducing glutamate-induced excitotoxicity and enhancing mitochondrial function. These findings suggest that it could serve as a lead compound for the development of therapies targeting conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, Ethyl 2-amino-3-hydroxy-3-(4-methoxyphenyl)propanoate (CAS No: 100371-29-7) is a multifaceted compound with significant potential in drug discovery and chemical synthesis. Its unique structure, combined with recent advances in synthetic methodologies and pharmacological research, positions it as a valuable tool for addressing unmet medical needs. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the development of innovative therapeutic agents.